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Compound of Interest

Compound Name: (S)-Spinol

Cat. No.: B8089727 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

minimizing environmental impact. This document provides essential safety and logistical

information for the proper disposal of (S)-Spinol, also known as (S)-1,1'-spirobiindane-7,7'-diol,

a chiral diol commonly used in asymmetric synthesis.

Safety and Hazard Profile of (S)-Spinol
(S)-Spinol is a solid organic compound that requires careful handling due to its potential health

hazards. Understanding its properties is the first step toward safe disposal.
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Property Data

Chemical Name (S)-1,1'-spirobiindane-7,7'-diol

CAS Number 223259-63-0

Molecular Formula C₁₇H₁₆O₂

Molecular Weight 252.31 g/mol

Physical Form Solid

Melting Point 155-156 °C

Boiling Point 433.0 ± 45.0 °C at 760 mmHg

Hazard Statements H302, H315, H319, H335

Precautionary Statements P261, P280, P302+P352

Hazard Statements Decoded:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of (S)-Spinol waste,

including pure compound, contaminated materials, and empty containers. This procedure is

designed to comply with general laboratory hazardous waste guidelines.

1. Personal Protective Equipment (PPE):

Before handling (S)-Spinol waste, ensure you are wearing appropriate PPE.
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Mandatory:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Laboratory coat

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for (S)-Spinol and any

materials contaminated with it.

The container must be made of a compatible material (e.g., glass or polyethylene) and have

a secure, tight-fitting lid.

Do not mix (S)-Spinol waste with other incompatible waste streams.

3. Handling Solid (S)-Spinol Waste:

If disposing of unused or expired solid (S)-Spinol, transfer it carefully into the designated

hazardous waste container.

Avoid generating dust. If the material is a fine powder, conduct the transfer in a fume hood.

[1]

4. Handling Contaminated Materials:

Any materials such as weighing paper, gloves, or pipette tips that have come into contact

with (S)-Spinol should be placed in the designated solid hazardous waste container.

For solutions containing (S)-Spinol, collect them in a designated liquid hazardous waste

container. Do not dispose of them down the drain.

5. Empty Container Disposal:

Empty containers of (S)-Spinol must be triple-rinsed with a suitable solvent (e.g., acetone or

ethanol).[2][3]
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The first rinsate must be collected and disposed of as hazardous liquid waste.[4] Subsequent

rinses should also be collected as hazardous waste.

After triple-rinsing and allowing the container to air dry in a well-ventilated area (such as a

fume hood), deface or remove the original label.[2][4] The clean, dry, and unlabeled

container can then be disposed of in the regular laboratory glass or plastic recycling, as

appropriate.[2][4]

6. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is away from incompatible materials.

The container must be kept closed at all times, except when adding waste.[1][4]

7. Final Disposal:

Once the waste container is full, arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not attempt to dispose of (S)-Spinol waste through regular trash or by pouring it down

the drain.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S)-
Spinol and related materials.
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Caption: Disposal workflow for (S)-Spinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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